2-(3-methylphenoxy)-N-4-pyridinylacetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C14H14N2O2/c1-11-3-2-4-13(9-11)18-10-14(17)16-12-5-7-15-8-6-12/h2-9H,10H2,1H3,(H,15,16,17)
• InChI Key: CBGOQEISDONUCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=NC=C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• Solubility: >36.3 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(3-methylphenoxy)-N-4-pyridinylacetamide, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(3-methylphenoxy)-N-4-pyridinylacetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and gamma-aminobutyric acid (GABA).
Biochemical and Physiological Effects
2-(3-methylphenoxy)-N-4-pyridinylacetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 2-(3-methylphenoxy)-N-4-pyridinylacetamide has also been shown to have anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

2-(3-methylphenoxy)-N-4-pyridinylacetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile. However, there are also some limitations to its use. For example, it may not be effective in all animal models of disease, and the optimal dosage and administration route may vary depending on the specific application.

Future Directions

There are several future directions for research on 2-(3-methylphenoxy)-N-4-pyridinylacetamide. One area of interest is the development of new synthetic methods for producing this compound. Another area of interest is the further characterization of its mechanism of action and physiological effects. Additionally, there is a need for more studies to determine the optimal dosage and administration route for different therapeutic applications. Finally, further research is needed to determine the safety and efficacy of 2-(3-methylphenoxy)-N-4-pyridinylacetamide in human clinical trials.

Synthesis Methods

2-(3-methylphenoxy)-N-4-pyridinylacetamide can be synthesized using a variety of methods, including the reaction of 3-methylphenol with pyridine-4-carboxylic acid, followed by acetylation of the resulting product. Another method involves the reaction of 3-methylphenol with 4-cyanopyridine, followed by reduction and acetylation of the resulting product.

Scientific Research Applications

2-(3-methylphenoxy)-N-4-pyridinylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 2-(3-methylphenoxy)-N-4-pyridinylacetamide has also been studied for its potential use in the treatment of anxiety and depression.